3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide

• IUPAC Name: 3-chloro-5-(trifluoromethyl)pyridine-2-carbohydrazide
• InChI: InChI=1S/C7H5ClF3N3O/c8-4-1-3(7(9,10)11)2-13-5(4)6(15)14-12/h1-2H,12H2,(H,14,15)
• InChI Key: GHCOCPNXYZRGAR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C(=O)NN)C(F)(F)F
• Molecular Formula: C7H5ClF3N3O
• Molecular Weight: 239.58 g/mol
• CAS No.: 1033463-30-7

Description

Synthesis Analysis

The synthesis of related compounds involves various processes. For instance, “3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine” is known to participate in the synthesis of "2,3-difluoro-5-(trifluoromethyl)pyridine". Another related compound, “2-amino-3-chloro-5-(trifluoromethyl)pyridine”, is synthesized using a chiral auxiliary.

Scientific Research Applications

Synthesis of Pesticides

3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide is an important chemical precursor in the synthesis of pesticides. Studies have highlighted its role in creating compounds that are widely used in agricultural applications to control a variety of pests. For example, it has been used in the synthesis of 2,3-Dichloro-5-trifluoromethyl pyridine derivatives, crucial for developing effective pesticide formulations (Lu Xin-xin, 2006).

Development of Antimicrobial and Anticancer Agents

Research has delved into the compound's potential in creating new antimicrobial and anticancer agents. Its structural flexibility allows for the synthesis of a variety of derivatives with promising biological activities. For instance, the synthesis of novel interaction products of 5-trifluoromethyl-pyridine-2-thione with iodine has shown potential antithyroid properties, suggesting its use in medical research and pharmaceutical development (M. S. Chernov'yants et al., 2011).

Exploration in Organic Chemistry

The compound has been extensively studied for its applications in organic chemistry, especially in the synthesis of complex organic molecules. It serves as a key intermediate in various synthesis processes, such as the development of [1,2,4]triazolo[4,3-a]pyridines, demonstrating its versatility and importance in creating novel organic compounds with diverse functionalities (A. Reichelt et al., 2010).

Material Science and Photoluminescent Properties

In material science, this compound is explored for its potential in forming new materials with unique properties. Studies have indicated its role in synthesizing compounds with photoluminescent and magnetic properties, contributing to the development of materials for use in electronics, photonics, and as sensors (F. Pointillart et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit bacterial phosphopantetheinyl transferase , a key enzyme involved in bacterial cell viability and virulence .

Mode of Action

It is known that molecules with a -cf3 group can exhibit improved drug potency toward enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Biochemical Pathways

It is known that similar compounds can attenuate secondary metabolism and thwart bacterial growth .

Result of Action

Similar compounds have been found to exhibit antibacterial activity .

Action Environment

It is known that the fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .